Cas no 3469-26-9 (2,7-Dimethoxynaphthalene)

2,7-Dimethoxynaphthalene structure

Product Name:2,7-Dimethoxynaphthalene

CAS No:3469-26-9

Molecular Formula:C₁₂H₁₂O₂

Molecular Weight:188.2225

MDL:MFCD00004064

CID:44187

PubChem ID:77021

2,7-Dimethoxynaphthalene Properties

Names and Identifiers

- 2,7-Dimethoxynaphthalene
- 2,7-dimethoxyl Naphthalene
- 2,5-DIMETHYLBENZYLZINC CHLORIDE
- 2,7-dimethoxy-naphthalene
- 2,7-Dimethoxy-naphthalin
- Naphthalene,2,7-dimethoxy
- NSC 28991
- Naphthalene, 2,7-dimethoxy-
- PPKHAIRFQKFMLE-UHFFFAOYSA-N
- KSC225E3R
- PPKHAIRFQKFMLE-UHFFFAOYSA-
- NSC28991
- EBD25122
- AB00338
- SY030724
- AK114043
- ST2415974
- AB0006235
- ST50406515
- D1917
- 469D269
- Z54
- NS00029716
- F0001-1007
- EINECS 222-433-6
- DS-6378
- W-106714
- Z54603315
- AC-24469
- FT-0610751
- NSC-28991
- 3469-26-9
- EN300-16203
- AKOS000121467
- CS-M0858
- 2,7-Dimethoxynaphthalene, 98%
- s11908
- InChI=1/C12H12O2/c1-13-11-5-3-9-4-6-12(14-2)8-10(9)7-11/h3-8H,1-2H3
- MFCD00004064
- J-650378
- DTXSID70188243
- SCHEMBL443528
- 2,7-DIMETHOXY NAPHTHALENE
- DB-020262
- DTXCID00110734
- +Expand
- MDL： MFCD00004064
- InChIKey： PPKHAIRFQKFMLE-UHFFFAOYSA-N
- Inchi： 1S/C12H12O2/c1-13-11-5-3-9-4-6-12(14-2)8-10(9)7-11/h3-8H,1-2H3
- SMILES： O(C([H])([H])[H])C1C([H])=C([H])C2C([H])=C([H])C(=C([H])C=2C=1[H])OC([H])([H])[H]

Computed Properties

Exact Mass: 188.08400
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 2
Monoisotopic Mass: 188.083729621g/mol
Heavy Atom Count: 14
Complexity: 163
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.4
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 18.5

Experimental Properties

LogP: 2.85700
PSA: 18.46000
Refractive Index: 1.6010 (estimate)
Boiling Point: 311.2°C at 760 mmHg
Melting Point: 138.0 to 141.0 deg-C
Color/Form: White or cream crystalline powder
Solubility: Insoluble
Density: 1.0750 (rough estimate)

2,7-Dimethoxynaphthalene Security Information

Symbol: GHS07
WGK Germany：3
Safety Term：S24/25
Safety Instruction： S26-S36/37/39
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Risk Phrases： 36/37/38
Signal Word：Warning

2,7-Dimethoxynaphthalene Customs Data

HS CODE：2909309090
Customs Data：

China Customs Code:
2909309090

Overview:

2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

2,7-Dimethoxynaphthalene Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00I7BT-1g	Naphthalene, 2,7-dimethoxy-	3469-26-9	97%	1g	$4.00	2024-05-04
A2B Chem LLC	AI48505-1g	2,7-Dimethoxynaphthalene	3469-26-9	97%	1g	$4.00	2024-04-20
abcr	AB142017-25 g	2,7-Dimethoxynaphthalene, 98%; .	3469-26-9	98%	25g	€183.00	2023-05-09
Alichem	A219000147-500mg	2,7-Dimethoxynaphthalene	3469-26-9	98%	500mg	$960.40	2023-09-02
Ambeed	A245237-1g	2,7-Dimethoxynaphthalene	3469-26-9	97%	1g	$5.0	2024-07-19
Apollo Scientific	OR2179-25g	2,7-Dimethoxynaphthalene	3469-26-9	98%	25g	£65.00	2023-09-02
Chemenu	CM141296-500g	2,7-Dimethoxynaphthalene	3469-26-9	95%	500g	$636	2021-08-05
ChemScence	CS-M0858-25g	2,7-dimethoxynaphthalene	3469-26-9	98.43%	25g	$60.0	2022-04-27
Enamine	EN300-16203-0.05g	2,7-dimethoxynaphthalene	3469-26-9	96%	0.05g	$19.0	2023-04-20
eNovation Chemicals LLC	K92911-5g	2,7-Dimethoxynaphthalene	3469-26-9	97%	5g	$200	2022-06-08

2,7-Dimethoxynaphthalene Suppliers

Nantong Reform Petro-chemical Co.,Ltd

Audited Supplier

(CAS:3469-26-9)

MR./MRS.:CAO HAI YAN

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Hubei Baidu Chemistry Co.,Ltd.

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(CAS:3469-26-9)

MR./MRS.:PENG XING

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JIANG SU RUN FENG HE CHENG Technology Co., Ltd.

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(CAS:3469-26-9)

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ZHENG ZHOU A ER FA HUA GONG Co., Ltd.

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(CAS:3469-26-9)

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Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:3469-26-9)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

2,7-Dimethoxynaphthalene Related Literature

1. Exceptional basic strength of 1,8-bis(dimethylamino)- and 1,8-bis(diethylamino)-2,7-dimethoxynaphthalenes: kinetic and equilibrium studies of the ionisation of the protonated amines in Me2SO–H2O mixtures with hydroxide ion

Frank Hibbert,Kenneth P. P. Hunte J. Chem. Soc. Perkin Trans. 2 1983 1895
2. Alkaline hydrolysis of dibenzoylaminonaphthalenes in 70%(v/v) Me2SO–H2O and the effect of a neighbouring amide group

Neil E. Briffett,Frank Hibbert J. Chem. Soc. Perkin Trans. 2 1989 765
3. Acid–base properties of highly substituted diaminonaphthalenes

Frank Hibbert,Gareth R. Simpson J. Chem. Soc. Perkin Trans. 2 1987 243
4. Preparation of a range of NNN′N′-tetrasubstituted 1,8-diaminonaphthalenes

Roger W. Alder,Martin R. Bryce,Nigel C. Goode,Nigel Miller,Judith Owen J. Chem. Soc. Perkin Trans. 1 1981 2840
5. Extremely strong but sluggish amine bases

Roger W. Alder,Nigel C. Goode,Nigel Miller,Frank Hibbert,Kenneth P. P. Hunte,Heather J. Robbins J. Chem. Soc. Chem. Commun. 1978 89
6. 393. Studies in the naphthalene series. Part I. Preparation of polyhydroxy-derivatives of naphthalene

S. N. Chakravarti,V. Pasupati J. Chem. Soc. 1937 1859
7. 1046. 1,2-Quinones from derivatives of 2,7-dihydroxynaphthalene

F. Bell J. Chem. Soc. 1961 5293
8. 453. Stereochemical aspects of aromatic substitution. Part I. peri-Derivatives of naphthalene

F. Bell,J. A. Gibson,R. D. Wilson J. Chem. Soc. 1956 2335
9. 600. Halogenation of napthalene-2, 7- diol

R. D. Wilson J. Chem. Soc. 1965 3304
10. Recent advances in the synthesis and applications of macrocyclic arenes

Xiao-Ni Han,Ying Han,Chuan-Feng Chen Chem. Soc. Rev. 2023 52 3265

3469-26-9 (2,7-Dimethoxynaphthalene) Related Products

Recommended suppliers

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(CAS:3469-26-9)2,7-Dimethoxynaphthalene

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(CAS:3469-26-9)2,7-Dimethoxynaphthalene

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Cas no 3469-26-9 (2,7-Dimethoxynaphthalene)

2,7-Dimethoxynaphthalene Properties

Names and Identifiers

Computed Properties

Experimental Properties

2,7-Dimethoxynaphthalene Security Information

2,7-Dimethoxynaphthalene Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

2,7-Dimethoxynaphthalene Price

2,7-Dimethoxynaphthalene Suppliers

2,7-Dimethoxynaphthalene Related Literature

3469-26-9 (2,7-Dimethoxynaphthalene) Related Products